molecular formula C10H7ClFN3O B8711814 4-((6-Chloropyrimidin-4-yl)oxy)-2-fluoroaniline CAS No. 864246-08-2

4-((6-Chloropyrimidin-4-yl)oxy)-2-fluoroaniline

Cat. No. B8711814
CAS RN: 864246-08-2
M. Wt: 239.63 g/mol
InChI Key: LDZYFTSFHBQWNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((6-Chloropyrimidin-4-yl)oxy)-2-fluoroaniline is a useful research compound. Its molecular formula is C10H7ClFN3O and its molecular weight is 239.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-((6-Chloropyrimidin-4-yl)oxy)-2-fluoroaniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((6-Chloropyrimidin-4-yl)oxy)-2-fluoroaniline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

864246-08-2

Product Name

4-((6-Chloropyrimidin-4-yl)oxy)-2-fluoroaniline

Molecular Formula

C10H7ClFN3O

Molecular Weight

239.63 g/mol

IUPAC Name

4-(6-chloropyrimidin-4-yl)oxy-2-fluoroaniline

InChI

InChI=1S/C10H7ClFN3O/c11-9-4-10(15-5-14-9)16-6-1-2-8(13)7(12)3-6/h1-5H,13H2

InChI Key

LDZYFTSFHBQWNQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1OC2=CC(=NC=N2)Cl)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

After dissolving 4-chloro-6-(3-fluoro-4-nitrophenoxy)pyrimidine (9.726 g) in ethanol (100 ml)-N,N-dimethylformamide (100 ml) at room temperature, water (50 ml), ammonium chloride (20 g) and electrolytic iron powder (10 g) were added and the mixture was stirred for 1 hour at 100° C. The reaction mixture was cooled to room temperature. The insoluble portion was removed using celite prior to washing with ethyl acetate. The filtrate was concentrated under reduced pressure, and then the residue was partitioned between ethyl acetate and water. The separated organic layer was washed with water and brine in that order and dried over anhydrous sodium sulfate. The solvent was distilled off, and the residue was dried under reduced pressure to provide the title compound (8.204 g, 95%) as pale yellow crystals.
Quantity
9.726 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step Two
Quantity
20 g
Type
reactant
Reaction Step Two
Name
Quantity
10 g
Type
catalyst
Reaction Step Two
Yield
95%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.